Cas no 15065-50-6 (2-Amino-9-isopentyl-5H-purin-6(9H)-one)

2-Amino-9-isopentyl-5H-purin-6(9H)-one structure
15065-50-6 structure
Product Name:2-Amino-9-isopentyl-5H-purin-6(9H)-one
CAS No:15065-50-6
MF:C10H15N5O
MW:221.259001016617
CID:50005
Update Time:2024-01-23

2-Amino-9-isopentyl-5H-purin-6(9H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-9-isopentyl-5H-purin-6(9H)-one
    • 2-Amino-9-isopentyl-5H-purin-6[9H]-one
    • 2-Amino-9-isopentyl-1,9-dihydro-purin-6-on
    • 2-amino-9-isopentyl-1,9-dihydro-purin-6-one
    • Guanine,9-isopentyl- (6CI,7CI,8CI)
    • NSC 29600
    • 2-Amino-9-(3-methylbutyl)-3H-purin-6-one
    • Nsc29600
    • 2-Amino-9-isopentyl--5H-purin-6(9H9-one
    • 6H-Purin-6-one, 2-amino-1,9-dihydro-9-(3-methylbutyl)-
    • MDL： MFCD11109864
    • Inchi： 1S/C10H15N5O/c1-6(2)3-4-15-5-12-7-8(15)13-10(11)14-9(7)16/h5-6H,3-4H2,1-2H3,(H3,11,13,14,16)
    • InChI Key： LGASYJGMKSUBQI-UHFFFAOYSA-N
    • SMILES： N1C2=C(N=C(N)NC2=O)N(CCC(C)C)C=1

Computed Properties

  • Exact Mass: 221.12800
  • Monoisotopic Mass: 221.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.4A^2

Experimental Properties

  • Density: 1.43
  • Melting Point: 352 °C
  • Boiling Point: 470.9°C at 760 mmHg
  • Flash Point: 238.6 °C
  • Refractive Index: 1.693
  • PSA: 83.41000
  • LogP: -1.05660
  • pka: 9.65±0.20(Predicted)

2-Amino-9-isopentyl-5H-purin-6(9H)-one Security Information

  • Storage Condition：Sealed in dry,2-8°C

2-Amino-9-isopentyl-5H-purin-6(9H)-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Amino-9-isopentyl-5H-purin-6(9H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449040569-1g
2-Amino-9-isopentyl-5H-purin-6(9H)-one
 15065-50-6 95%
1g
 620.00 USD 2021-06-15
Chemenu
CM138523-1g
2-amino-9-isopentyl-5,9-dihydro-6H-purin-6-one
 15065-50-6 95%
1g
 $720 2021-08-05
Chemenu
CM138523-1g
2-amino-9-isopentyl-5,9-dihydro-6H-purin-6-one
 15065-50-6 95%
1g
 $*** 2023-03-30
Ambeed
A639969-1g
2-Amino-9-isopentyl-5H-purin-6(9H)-one
 15065-50-6 95+%
1g
 $614.0 2024-04-23

2-Amino-9-isopentyl-5H-purin-6(9H)-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:15065-50-6)2-Amino-9-isopentyl-5H-purin-6(9H)-one
Order Number:A809062
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):553.0
Email:sales@amadischem.com

2-Amino-9-isopentyl-5H-purin-6(9H)-one Related Literature

15065-50-6 (2-Amino-9-isopentyl-5H-purin-6(9H)-one) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:15065-50-6)2-Amino-9-isopentyl-5H-purin-6(9H)-one
A809062
Purity:99%
Quantity:1g
Price ($):553.0
Email